Cas no 151319-34-5 (Zaleplon)

Zaleplon structure
Zaleplon structure
Product Name:Zaleplon
CAS No:151319-34-5
MF:C17H15N5O
MW:305.333902597427
CID:65245
PubChem ID:5719
Update Time:2025-04-18

Zaleplon Chemical and Physical Properties

Names and Identifiers

    • Zaleplon
    • n-[3-(3-cyanopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-n-ethylacetamide
    • ***
    • Zaleplon solution
    • CL-284846 N-[3-(3-Cyanopyrazolo-[1,5-a]pyrimidin-7-yl)phenyl)-N-ethylacetamide
    • Sonata
    • L 846
    • CL-284846
    • LJC 10846
    • AKOS 92107
    • Zaleplon (CRM)
    • Zaleplon CIV (200 mg)
    • Zaleplon and intermediates
    • AB00640003_03
    • Zaleplon 1.0 mg/ml in Methanol
    • ZALEPLON (USP MONOGRAPH)
    • ZALEPLON [VANDF]
    • N-(3-{3-cyanopyrazolo[1,5-a]pyrimidin-7-yl}phenyl)-N-ethylacetamide
    • N-[3-(3-cyanopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-N-ethyl-acetamide
    • CL 284,846
    • ZALEPLON [MART.]
    • BDBM86521
    • L-846
    • C07484
    • HMS3713H08
    • ZALEPLON [INN]
    • ZALEPLON [USAN]
    • N-(3-(3-cyanopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-N-ethylacetamide
    • ZALEPLON [JAN]
    • ZALEPLON [USP MONOGRAPH]
    • Acetamide, N-(3-(3-cyanopyrazolo(1,5-a)pyrimidin-7-yl)phenyl)-N-ethyl-
    • HY-14265
    • Zaleplon [USAN:USP:INN:BAN]
    • NCGC00160525-01
    • Acetamide, N-(3-(3-cyanopyrazolo(1,5-alpha)pyrimidin-7-yl)phenyl)-N-ethyl-
    • DEA No. 2781
    • NC00437
    • SR-01000759426-3
    • ZALEPLON [ORANGE BOOK]
    • Sonata (TN)
    • UNII-S62U433RMH
    • SCHEMBL29118
    • NS00006819
    • Tox21_111872
    • GTPL4345
    • Tox21_111872_1
    • AZ-007
    • BCP21340
    • CAS_5719
    • Staccato-zaleplon
    • 3'-(3-Cyanopyrazolo(1,5-a)pyrimidin-7-yl)-N-ethylacetanilide
    • N05CF03
    • CHEMBL1521
    • N-[3-(Cyanopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-N-ethylacetamide
    • Zaleplon AP
    • HMS2052J11
    • Zaleplon, >=98% (HPLC), solid
    • D00530
    • ZAL-846
    • AC-2082
    • ZALEPLON CIV (USP-RS)
    • Zaleplon, United States Pharmacopeia (USP) Reference Standard
    • LJC10846
    • Zaleplon (USAN:USP:INN:BAN)
    • BIDD:GT0046
    • CCG-101187
    • S62U433RMH
    • HMS3394J11
    • Zaleplon, 1mg/ml in Methanol
    • MFCD00867990
    • SS-4571
    • ZAL 846
    • A809159
    • Zaleplon (JAN/USP/INN)
    • LJC-10846
    • ZALEPLON [MI]
    • NSC_5719
    • DB00962
    • ZALEPLON [WHO-DD]
    • SR-01000759426
    • 151319-34-5
    • CL 284846
    • zaleplonum
    • 3'-(3-Cyanopyrazolo(1,5-alpha)pyrimidin-7-yl)-N-ethylacetanilide
    • N-[3-(3-Cyanopyrazolo-[1,5-a]pyrimidin-7-yl)phenyl)-N-ethylacetamide
    • DTXSID5023748
    • NCGC00160525-02
    • Zaleplon civ
    • ZALEPLON (MART.)
    • ZALEPLON [EMA EPAR]
    • AKOS000280863
    • zaleplone
    • N-(3-(3-Cyanopyrazolo(1,5-a)pyrimidin-7-yl)phenyl)-N-ethylacetamide
    • CAS-151319-34-5
    • 3'-(3-CYANOPYRAZOLO(1,5-.ALPHA.)PYRIMIDIN-7-YL)-N-ETHYLACETANILIDE
    • N-[3-(3-cyanopyrazolo-[1,5-a]-pyrimidin-7-yl)-phenyl]-N-ethyl acetamide
    • ZALEPLON CIV [USP-RS]
    • SMR000238180
    • MLS000759451
    • SKP-1041
    • DTXCID103748
    • CHEBI:10102
    • ACETAMIDE, N-(3-(3-CYANOPYRAZOLO(1,5-.ALPHA.)PYRIMIDIN-7-YL)PHENYL)-N-ETHYL-
    • L846
    • MLS001424238
    • 1007130-22-4
    • Q145052
    • N-[3-(3-cyano-7-pyrazolo[1,5-a]pyrimidinyl)phenyl]-N-ethylacetamide
    • DB-015068
    • BRD-K92657060-001-05-7
    • MDL: MFCD00867990
    • Inchi: 1S/C17H15N5O/c1-3-21(12(2)23)15-6-4-5-13(9-15)16-7-8-19-17-14(10-18)11-20-22(16)17/h4-9,11H,3H2,1-2H3
    • InChI Key: HUNXMJYCHXQEGX-UHFFFAOYSA-N
    • SMILES: O=C(C)N(CC)C1C=CC=C(C=1)C1=CC=NC2=C(C#N)C=NN12

Computed Properties

  • Exact Mass: 305.12800
  • Monoisotopic Mass: 305.12766012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 74.3Ų

Experimental Properties

  • Color/Form: White or off white crystalline powder
  • Melting Point: 186-1870C
  • Flash Point: 9℃
  • Solubility: DMSO: ~20mg/mL
  • PSA: 74.29000
  • LogP: 2.64078
  • Solubility: Insoluble in water, slightly soluble in ethanol.

Zaleplon Security Information

Zaleplon Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Axon Medchem
1646-10 mg
Zaleplon
151319-34-5 99%
10mg
€65.00 2023-07-10
Axon Medchem
1646-50 mg
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€195.00 2023-07-10
Axon Medchem
1646-2 x 10 mg
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2 x 10 mg
€100.00 2023-07-10
Axon Medchem
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€320.00 2023-07-10
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
Z-004-1ML
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151319-34-5 1.0 mg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant
1ML
1134.83 2021-05-13
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Z145000-10mg
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$ 121.00 2023-09-05
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$ 150.00 2023-09-05
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$ 190.00 2023-09-05
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$ 413.00 2023-04-16
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$ 555.00 2023-04-16

Zaleplon Production Method

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